(2-Chloro-4-methylphenyl)methyl acetate

• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• IUPAC Name: (2-chloro-4-methylphenyl)methyl acetate
• InChI: InChI=1S/C10H11ClO2/c1-7-3-4-9(10(11)5-7)6-13-8(2)12/h3-5H,6H2,1-2H3
• InChI Key: GWAFOHDRAYRWLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)COC(=O)C)Cl

Description

(2-Chloro-4-methylphenyl)methyl acetate is a useful research compound. Its molecular formula is C10H11ClO2 and its molecular weight is 198.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2-chloro-4-methylphenyl)methanol (365 mg, 2.331 mmol) and Et3N (0.390 mL, 2.80 mmol) in Dichloromethane (DCM) (10 mL) at 0° C. AcOCl (0.331 mL, 4.66 mmol) was slowly added and the mixture was left under stirring at 0° C. for 1 hour then at room temperature overnight. Next morning HPLC showed no starting material remaining volatiles were removed under vacuum and resulting crude was dissolved in DCM washed several times with water. Organic layers were dried over Na2SO4 and volatiles removed to afford 453 mg of the final compound as a brown oil.